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Chemical Identity of Cubenol

Cubenol is an organic compound belonging to the class of sesquiterpenoids, which are terpenes built from

three isoprene units [1]. Its fundamental chemical properties are consistent across the scientific literature.

Property Details

Chemical Formula C₁₅H₂₆O [1] [2] [3]

Average Molecular
Weight

222.3663 g/mol [1] [2] [3]

IUPAC Name (1S,4R,4aR,8aR)-4,7-dimethyl-1-(propan-2-yl)-1,2,3,4,4a,5,6,8a-

octahydronaphthalen-4a-ol [1]

Classification Sesquiterpenoid, Cadinane-type sesquiterpenoid, Tertiary alcohol [1] [3]

Documented Natural Sources of Cubenol

The table below summarizes the plants where Cubenol has been identified as a notable component.

However, the available data is not thorough enough for a direct quantitative comparison.
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Plant Source
Part
Used

Relative Status of Cubenol
Key Co-occurring
Compounds

Fenugreek (Trigonella
foenum-graecum) [4]

Seeds Major constituent in both

Bulgarian and Indian populations
[4].

γ-n-Amylbutyrolactone,

Palmitic acid [4]

Siparuna macrotepala
[5]

Leaves Mentioned as present; specific
concentration not provided [5].

Germacrene D, δ-Cadinene,
α-Copaene [5]

One study on Pelargonium graveolens (geranium) essential oil, which is rich in bioactive compounds, did

not list Cubenol among its predominant components, suggesting it is not a major source [6].

Experimental Protocol for Composition Analysis

The following detailed methodology, adapted from a study on Pelargonium graveolens essential oil, explains

how the chemical composition of a natural extract is typically determined. This is the standard approach that

would be used to identify and quantify compounds like Cubenol [6].
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GC-MS Analysis Details

Start: Plant Material

Steam Distillation

Storage

GC-MS Sample Preparation

GC-MS Analysis

Compound Identification Column: HP-5MS
(30 m × 0.25 mm, 0.25 µm)

Carrier Gas: Helium
Flow: 1 mL/min

Temperature Program:
50°C to 290°C

Injection: 1 µL
Split Ratio: 40.8:1

MS Detection: 70 eV
Mass Range: 35–550 amu

End: Data Interpretation

Click to download full resolution via product page

Step-by-Step Protocol:

Essential Oil Extraction: The essential oil is extracted from plant material via steam distillation
using an apparatus like a Clevenger. The obtained oil is dried using anhydrous sodium sulfate to

remove water traces [6].
Storage: The dried essential oil is stored in a sealed, dark glass container at 4°C to prevent

degradation or evaporation before analysis [6].
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GC-MS Sample Preparation: The essential oil is dissolved in an organic solvent like hexane to

create a working solution (e.g., 10% v/v) [6].
GC-MS Analysis:

Instrument: Gas Chromatograph interfaced with a Mass Spectrometer (GC-MS) [6].
Column: A capillary column, such as an HP-5MS (30 m × 0.25 mm, 0.25 µm film thickness), is

standard [6].
Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min) [6].

Temperature Program: The oven temperature is gradually increased (e.g., from 50°C to
290°C) to separate the various compounds in the mixture [6].

Injection: A small volume (1 µL) is injected in split mode (e.g., 40:1) [6].
Mass Spectrometry: The separated compounds are ionized (commonly at 70 eV Electron

Impact, EI), and their mass-to-charge ratios are detected [6].
Compound Identification:

Retention Indices (RI): The retention time of a compound is compared to a standard series of
n-alkanes (C7–C35) to calculate its Retention Index, which helps identify it [6].

Spectral Matching: The mass spectrum of an unknown compound is compared to reference
spectra in mass spectral libraries (e.g., Wiley, NIST) [6].
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[https://www.smolecule.com/products/b642407#comparison-of-cubenol-sources-for-chemical-

composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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